Cas no 1261882-82-9 (3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl)

• Product Name: 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl
• CAS No: 1261882-82-9
• MF: C₁₄H₇F₆NO₃
• MW: 351.200704813004
• CID: 4996505
• Update Time: 2025-06-23

3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F6NO3/c15-13(16,17)11-5-4-9(7-12(11)21(22)23)8-2-1-3-10(6-8)24-14(18,19)20/h1-7H
• InChI Key： RGCAPYFRYFMBIJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1[N+](=O)[O-])C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 5.4
• Topological Polar Surface Area: 55

Additional information on 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl

Introduction to 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS No. 1261882-82-9)

3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl, identified by the chemical registration number CAS No. 1261882-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and functional properties. This biphenyl derivative features a nitro group, two trifluoromethyl groups, and a trifluoromethoxy substituent, which collectively contribute to its distinct chemical behavior and potential applications.

The compound's molecular structure, characterized by its aromatic biphenyl core, makes it a promising candidate for various industrial and scientific applications. The presence of multiple fluorine atoms introduces electron-withdrawing effects, influencing the compound's reactivity and electronic properties. This feature is particularly relevant in the development of advanced materials, such as liquid crystals and organic semiconductors, where precise control over molecular interactions is crucial.

In recent years, the study of halogenated aromatic compounds has seen substantial growth, driven by their versatility in medicinal chemistry and material science. 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl exemplifies this trend, as its structural motifs are frequently explored for their potential in drug discovery. The nitro group, while traditionally associated with explosive compounds, plays a vital role in medicinal chemistry as a pharmacophore, influencing both the solubility and bioavailability of pharmaceutical agents.

The trifluoromethoxy and trifluoromethyl groups are particularly noteworthy for their ability to modulate metabolic stability and binding affinity. These substituents enhance lipophilicity while maintaining metabolic resistance, making them valuable in designing drugs with improved pharmacokinetic profiles. Recent studies have highlighted the use of such fluorinated aromatic compounds in developing kinase inhibitors and anti-inflammatory agents, where their ability to interact selectively with biological targets is highly beneficial.

From a synthetic perspective, 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl represents an advanced intermediate in multi-step organic synthesis. The synthesis of this compound typically involves cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which allow for the precise assembly of complex aromatic structures. The introduction of fluorine-containing groups often requires specialized methodologies to ensure high yields and purity, underscoring the compound's synthetic challenge but also its scientific significance.

The compound's electronic properties make it an attractive candidate for optoelectronic applications. Fluorinated aromatics are known for their broad absorption spectra and high charge carrier mobility, which are essential characteristics for organic light-emitting diodes (OLEDs) and photovoltaic cells. Research has demonstrated that 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl can be incorporated into organic electronic devices to enhance performance metrics such as efficiency and stability.

In addition to its material science applications, this biphenyl derivative has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit properties relevant to neuroprotective and anti-cancer therapies. The nitro group's ability to engage with biological targets has been exploited in designing molecules that can modulate enzyme activity or receptor binding. Furthermore, the electron-withdrawing nature of the trifluoromethyl groups can influence drug-receptor interactions, potentially leading to novel therapeutic strategies.

The development of new synthetic routes for 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl has been a focus of recent research efforts. Advances in flow chemistry have enabled more efficient and scalable production methods for halogenated aromatics like this one. These innovations not only improve the accessibility of the compound but also open avenues for exploring derivatives with tailored properties.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms enhance chemical stability and bioactivity, they also necessitate careful handling to prevent environmental accumulation. Current research is focused on developing greener synthetic protocols that minimize waste and reduce hazardous byproducts, ensuring that the benefits of these compounds are realized without compromising ecological safety.

Future directions in the study of 3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl may include exploring its role in polymer science and nanotechnology. The compound's ability to form stable radicals due to its electron-deficient structure could make it useful in designing conductive polymers or novel nanocomposites. Additionally, its potential as a building block for more complex architectures could lead to breakthroughs in supramolecular chemistry and materials design.

In conclusion,3-Nitro-3'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl (CAS No. 1261882-82-9) is a multifaceted compound with significant implications across pharmaceuticals, materials science, and optoelectronics. Its unique structural features—comprising a nitro group, trifluoromethoxy,and trifluoromethyl substituents—endow it with distinctive chemical properties that make it valuable for diverse applications. As research continues to uncover new synthetic methods and functional roles for this compound,its importance is expected to grow further within both academic researchand industrial innovation.